(2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-allylpyrrolidine-2-carboxylic acid
Description
(2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-allylpyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative functionalized with a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an allyl substituent at the 4-position. The Fmoc group is widely used in peptide synthesis for temporary amine protection due to its orthogonality and ease of removal under mild basic conditions . This compound is structurally classified as a pseudoproline analogue, which is employed to disrupt β-sheet formation in peptides, thereby reducing aggregation and improving solubility during solid-phase synthesis .
Properties
Molecular Formula |
C23H23NO4 |
|---|---|
Molecular Weight |
377.4 g/mol |
IUPAC Name |
(2S,4R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-prop-2-enylpyrrolidine-2-carboxylic acid |
InChI |
InChI=1S/C23H23NO4/c1-2-7-15-12-21(22(25)26)24(13-15)23(27)28-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h2-6,8-11,15,20-21H,1,7,12-14H2,(H,25,26)/t15-,21+/m1/s1 |
InChI Key |
HCTIBKWJQNADEQ-VFNWGFHPSA-N |
Isomeric SMILES |
C=CC[C@@H]1C[C@H](N(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O |
Canonical SMILES |
C=CCC1CC(N(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-allylpyrrolidine-2-carboxylic acid typically involves the following steps:
Fmoc Protection:
Formation of Pyrrolidine Ring: The pyrrolidine ring is formed through a cyclization reaction, often involving the use of a suitable catalyst and solvent.
Allylation: The allyl group is introduced via an allylation reaction, which may involve the use of allyl bromide and a base.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated peptide synthesizers. The process is optimized for high yield and purity, with stringent control over reaction conditions such as temperature, pH, and solvent composition.
Chemical Reactions Analysis
Types of Reactions
(2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-allylpyrrolidine-2-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The Fmoc group can be substituted with other protecting groups or functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Substitution reactions often involve nucleophiles such as amines or alcohols.
Major Products Formed
The major products formed from these reactions include various derivatives of the original compound, such as oxidized, reduced, or substituted forms.
Scientific Research Applications
(2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-allylpyrrolidine-2-carboxylic acid has several scientific research applications:
Chemistry: Used as a building block in the synthesis of complex organic molecules and peptides.
Biology: Employed in the study of enzyme-substrate interactions and protein folding.
Medicine: Investigated for potential therapeutic applications, including drug development.
Industry: Utilized in the production of pharmaceuticals and fine chemicals.
Mechanism of Action
The mechanism of action of (2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-allylpyrrolidine-2-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The Fmoc group plays a crucial role in protecting the amino group during chemical reactions, allowing for selective modifications and functionalization of the compound.
Comparison with Similar Compounds
The 4-substituted pyrrolidine-2-carboxylic acid scaffold is a versatile platform for tuning physicochemical and conformational properties. Below is a detailed comparison of the target compound with its structural analogues.
Structural and Functional Variations
Key Compounds :
(2S,4S)-1-Fmoc-4-benzylpyrrolidine-2-carboxylic acid Substituent: Benzyl (aromatic, hydrophobic). Molecular Formula: C₂₇H₂₅NO₄. Molecular Weight: 427.49 g/mol. CAS: 1334671-66-7 . Properties: Enhanced hydrophobicity due to the benzyl group; used to stabilize helical conformations in peptides.
(2S,4R)-1-Fmoc-4-(tert-butoxy)pyrrolidine-2-carboxylic acid Substituent: tert-Butoxy (bulky, electron-donating). Molecular Formula: C₂₄H₂₇NO₅. Molecular Weight: 409.47 g/mol. CAS: 122996-47-8 . Properties: The tert-butoxy group increases steric hindrance, favoring trans-conformational control in peptide backbones.
(2S,4R)-1-Fmoc-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Substituent: Trifluoromethyl (strongly electron-withdrawing, lipophilic). Molecular Formula: C₂₁H₁₈F₃NO₄. Molecular Weight: 405.37 g/mol. CAS: 2549171-72-2 . Properties: The CF₃ group enhances metabolic stability and membrane permeability in drug candidates.
(2S,4R)-1-Fmoc-4-phenoxypyrrolidine-2-carboxylic acid Substituent: Phenoxy (aromatic, moderately polar). Molecular Formula: C₂₆H₂₃NO₅. Molecular Weight: 429.46 g/mol. CAS: 1313390-76-9 . Properties: The phenoxy group balances hydrophobicity and hydrogen-bonding capacity, useful in modulating peptide solubility.
(2S,4R)-1-Fmoc-4-allylpyrrolidine-2-carboxylic acid (Target Compound) Substituent: Allyl (small, unsaturated hydrocarbon). Molecular Formula: C₂₄H₂₃NO₄ (estimated). Molecular Weight: ~397.45 g/mol (calculated). Key Feature: The allyl group offers reactivity for orthogonal modifications (e.g., radical additions) while maintaining moderate hydrophobicity.
Comparative Data Table
| Compound (Substituent) | Molecular Formula | MW (g/mol) | CAS No. | Key Applications |
|---|---|---|---|---|
| 4-Benzyl (2S,4S) | C₂₇H₂₅NO₄ | 427.49 | 1334671-66-7 | Helix stabilization, hydrophobic tagging |
| 4-tert-Butoxy (2S,4R) | C₂₄H₂₇NO₅ | 409.47 | 122996-47-8 | Conformational control in peptide chains |
| 4-Trifluoromethyl (2S,4R) | C₂₁H₁₈F₃NO₄ | 405.37 | 2549171-72-2 | Enhancing metabolic stability |
| 4-Phenoxy (2S,4R) | C₂₆H₂₃NO₅ | 429.46 | 1313390-76-9 | Solubility modulation |
| 4-Allyl (2S,4R) (Target) | C₂₄H₂₃NO₄ | ~397.45 | N/A | Click chemistry, intermediate synthesis |
Biological Activity
The compound (2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-allylpyrrolidine-2-carboxylic acid , commonly referred to as Fmoc-4-allylpyrrolidine-2-carboxylic acid , is a derivative of pyrrolidine that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to explore the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.
Basic Information
- CAS Number : 1093651-96-7
- Molecular Formula : C26H23NO4
- Molecular Weight : 413.47 g/mol
- Solubility : Moderately soluble in water (0.00154 mg/ml) .
Structural Characteristics
The compound features a fluorenylmethoxycarbonyl (Fmoc) group, which enhances its stability and solubility. The presence of an allyl group at the 4-position of the pyrrolidine ring contributes to its biological activity.
Antitumor Activity
Research indicates that derivatives of fluorenone, including those related to Fmoc-pyrrolidine compounds, exhibit significant antiproliferative effects on various cancer cell lines. For instance, studies have shown that introducing hydrophobic groups can enhance the binding affinity to tubulin, leading to effective inhibition of cell proliferation .
Case Study: Tubulin Interaction
In a study investigating the interaction of fluorenone derivatives with tubulin, it was found that specific modifications at the 2 and 7 positions of fluorenone enhanced binding and led to increased cytotoxicity against cancer cells. This suggests that the structural features of Fmoc-pyrrolidine derivatives may similarly influence their biological activity .
The proposed mechanism involves the inhibition of microtubule polymerization, disrupting mitotic spindle formation during cell division. This interference leads to apoptosis in cancer cells, making such compounds potential candidates for developing new anticancer therapies.
Enzyme Inhibition
The compound has been identified as a substrate for various cytochrome P450 enzymes, notably CYP2C9 and CYP2D6. Inhibition studies suggest that while it does not inhibit CYP1A2 or CYP3A4, it may affect drug metabolism pathways involving CYP2C9 and CYP2D6, which are critical for the metabolism of many pharmaceuticals .
Absorption and Distribution
The compound is characterized by high gastrointestinal absorption and is permeable across the blood-brain barrier (BBB), indicating potential central nervous system (CNS) effects .
Bioavailability
The bioavailability score of 0.56 indicates moderate absorption characteristics, which is essential for therapeutic efficacy.
Comparative Biological Activity
| Compound Name | CAS Number | Molecular Weight | Antitumor Activity | CYP Inhibition |
|---|---|---|---|---|
| Fmoc-Pyrrolidine | 1093651-96-7 | 413.47 g/mol | High | CYP2C9, CYP2D6 |
| Fluorenone Derivative | 31986630 | Varies | Moderate | Various |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
